3-[3-(Methylsulfanyl)anilino]-2-(3-thienyl)acrylonitrile

• IUPAC Name: (E)-3-(3-methylsulfanylanilino)-2-thiophen-3-ylprop-2-enenitrile
• InChI: InChI=1S/C14H12N2S2/c1-17-14-4-2-3-13(7-14)16-9-12(8-15)11-5-6-18-10-11/h2-7,9-10,16H,1H3/b12-9-
• InChI Key: JRNVTAOXYJBICE-XFXZXTDPSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC=C(C#N)C2=CSC=C2
• Isomeric SMILES: CSC1=CC=CC(=C1)N/C=C(/C#N)\C2=CSC=C2
• Molecular Formula: C14H12N2S2
• Molecular Weight: 272.4 g/mol
• CAS No.: 477851-20-0

Description

3-[3-(Methylsulfanyl)anilino]-2-(3-thienyl)acrylonitrile is a useful research compound. Its molecular formula is C14H12N2S2 and its molecular weight is 272.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

[3+2]- Versus [4+2]-Cycloaddition Reactions :The compound undergoes formal [3+2]-cycloaddition reactions with maleimides rather than the expected [4+2]-cycloaddition, leading to the formation of novel pyrrolo-pyridazines via initially formed pyrrolidine-derived azomethine ylides. This unexpected reaction path and the mechanism involved in the final product formation have been a subject of discussion (Deryabina et al., 2006).

[Heteroarylacrylonitriles Synthesis and Evaluation] :A series of 3‐aryl‐2‐(2‐thienyl)acrylonitriles and 3‐aryl‐2‐(3‐thienyl)acrylonitriles have been synthesized and evaluated for their antifungal and cytotoxic activities against various fungi and cancer cell lines, respectively (Quiroga et al., 2007).

Chemical Properties and Structure

[Structural Analysis of Substituted Acrylonitriles] :The structure and molecular interactions of different substituted (E)-3-aryl-2-(thienyl)acrylonitriles have been explored. The compounds exhibit various intermolecular interactions, including hydrogen-bonded chains and sheets, contributing to their unique structural properties (Cobo et al., 2006).

Applications in Material Science

[Polyacrylonitrile Copolymer Stabilization and Spinnability] :The compound's derivatives have been used in the synthesis of polyacrylonitrile copolymers, aiming to improve the stabilization and spinnability of the copolymers. These materials can be used as carbon fiber precursors, demonstrating the compound's relevance in advanced material synthesis and its potential in industrial applications (Ju et al., 2013).